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Compound of Interest

Compound Name: 1-Penten-3-OL

Cat. No.: B1202030

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Penten-3-ol (CAS No: 616-25-1), also known as ethyl vinyl carbinol, is an organic compound
with applications in the flavor and fragrance industry.[1][2] A thorough understanding of its
hazard profile under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) is crucial for ensuring safe handling, use, and storage in research and
development settings. This technical guide provides a comprehensive overview of the GHS
hazard classification of 1-Penten-3-ol, compiling available data from safety data sheets and
chemical databases. It is important to note that while the flammability hazard is well-
documented, significant data gaps exist for most toxicological endpoints.

GHS Hazard Classification

The primary GHS classification for 1-Penten-3-ol is as a flammable liquid.[3][4] The
classification is based on its flash point.

Table 1: GHS Hazard Classification of 1-Penten-3-ol

Hazard Class Hazard Category Hazard Statement

H226: Flammable liquid and

vapor

Flammable Liquids Category 3
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Source: Sigma-Aldrich, Synerzine, PubChem, TCI AMERICA[3][4]
GHS Label Elements

The GHS label elements for 1-Penten-3-ol are consistent with its classification as a Category 3
flammable liquid.

e Pictogram: GHSO02 (Flame)
 Signal Word: Warning[3]
e Hazard Statement: H226: Flammable liquid and vapor.[3][4]

e Precautionary Statements: A comprehensive list of precautionary statements is provided in
the safety data sheets. Key statements include:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[3]

o P233: Keep container tightly closed.[3]

o P240: Ground/bond container and receiving equipment.[3]

o P241: Use explosion-proof electrical/ventilating/lighting equipment.[3]

o P242: Use only non-sparking tools.[3]

o P243: Take precautionary measures against static discharge.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[3]

o P370+P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to
extinguish.[3]

o P403+P235: Store in a well-ventilated place. Keep cool.[3]
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o P501: Dispose of contents/container to an approved waste disposal plant.[3]

Physicochemical Data for GHS Classification

The classification of 1-Penten-3-ol as a flammable liquid is based on its physicochemical
properties, particularly its flash point.

Table 2: Physicochemical Properties of 1-Penten-3-ol

Property Value Source
Molecular Formula C5H100 [4]
Molecular Weight 86.13 g/mol [4]
Appearance Colorless to pale yellow liquid [1][5][6]
Boiling Point 114-115°C [5]

) 25 °C (77 °F) - 28 °C (82.4 °F)
Flash Point [1][5]I6]
(closed cup)

Specific Gravity 0.838 - 0.839 g/mL at 20-25 °C  [5]

Water Solubility 90.1g/Lat25°C [415]

Toxicological Data and Information Gaps

Areview of available safety data sheets and chemical databases reveals a significant lack of
toxicological data for 1-Penten-3-ol. For many of the GHS health hazard endpoints, the
information is consistently reported as "No data available."

Table 3: Summary of Toxicological Data for 1-Penten-3-ol
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Hazard Endpoint GHS Classification Data Availability

Acute Toxicity (Oral) Not Classified No data available
Acute Toxicity (Dermal) Not Classified No data available
Acute Toxicity (Inhalation) Not Classified No data available
Skin Corrosion/Irritation Not Classified No data available
Serious Eye Damage/Eye N ]
o Not Classified No data available
[rritation
Respiratory or Skin - )
o Not Classified No data available
Sensitization
Germ Cell Mutagenicity Not Classified No data available
Carcinogenicity Not Classified No data available
Reproductive Toxicity Not Classified No data available
Specific Target Organ Toxicity -~ ]
) Not Classified No data available
(Single Exposure)
Specific Target Organ Toxicity N ]
Not Classified No data available
(Repeated Exposure)
Aspiration Hazard Not Classified No data available

Source: Sigma-Aldrich, ChemicalBook[5]

This lack of data means that the full toxicological profile of 1-Penten-3-ol has not been
thoroughly investigated. Therefore, while it is not classified for these health hazards, it should
be handled with caution, and appropriate personal protective equipment should be used to
avoid potential exposure.

Experimental Protocols

Due to the absence of publicly available experimental data for the toxicological endpoints of 1-
Penten-3-ol, detailed experimental protocols for these specific tests cannot be provided. The
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flammability classification is based on standard methods for determining the flash point of a
liquid, such as the closed-cup method.

GHS Classification Workflow

The following diagram illustrates the logical workflow for the GHS hazard classification of a
chemical substance, using 1-Penten-3-ol as an example. It highlights the reliance on available
data and the resulting classifications or data gaps.

GHS Hazard Classification Workflow for 1-Penten-3-ol
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Caption: GHS Classification Workflow for 1-Penten-3-ol.
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Conclusion

The GHS hazard classification of 1-Penten-3-ol is currently limited to Flammable Liquid,
Category 3 (H226), based on its measured flash point. For all other GHS hazard classes,
particularly those related to health effects, there is a notable lack of available data. This
highlights the need for further toxicological testing to fully characterize the hazard profile of this
compound. In the absence of such data, researchers, scientists, and drug development
professionals should handle 1-Penten-3-ol with appropriate caution, utilizing engineering
controls and personal protective equipment to minimize exposure and mitigate potential risks. It
is recommended to consult the most recent safety data sheet from the supplier before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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